4-bromo-5-(chloromethyl)-3-methoxy-1,2-oxazole
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-5-(chloromethyl)-3-methoxy-1,2-oxazole involves the reaction of 4-bromo-3-methoxy-1,2-oxazole with chloromethyl methyl ether in the presence of a base.", "Starting Materials": [ "4-bromo-3-methoxy-1,2-oxazole", "chloromethyl methyl ether", "base (e.g. potassium carbonate)" ], "Reaction": [ "To a solution of 4-bromo-3-methoxy-1,2-oxazole in a suitable solvent (e.g. dichloromethane), add a base (e.g. potassium carbonate) and chloromethyl methyl ether.", "Stir the reaction mixture at room temperature for several hours.", "Quench the reaction by adding water and extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain the crude product.", "Purify the crude product by column chromatography using a suitable eluent (e.g. hexanes/ethyl acetate) to obtain the desired product, 4-bromo-5-(chloromethyl)-3-methoxy-1,2-oxazole." ] } | |
CAS RN |
2386955-34-4 |
Product Name |
4-bromo-5-(chloromethyl)-3-methoxy-1,2-oxazole |
Molecular Formula |
C5H5BrClNO2 |
Molecular Weight |
226.5 |
Purity |
95 |
Origin of Product |
United States |
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